![molecular formula C11H10N4 B7989452 5-(1-Methyl-1H-pyrazol-4-YL)-1H-pyrrolo[2,3-B]pyridine](/img/structure/B7989452.png)
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]2[C:8](=[N:9][CH:10]=1)[NH:7][CH:6]=[CH:5]2.O1CCCC1.[CH3:16][N:17]1[CH:21]=[C:20](B2OC(C)(C)C(C)(C)O2)[CH:19]=[N:18]1>C(=O)([O-])[O-].[K+].[K+].O.[I-].C([N+](CCCC)(CCCC)CCCC)CCC.[Pd].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>[CH3:16][N:17]1[CH:21]=[C:20]([C:2]2[CH:3]=[C:4]3[CH:5]=[CH:6][NH:7][C:8]3=[N:9][CH:10]=2)[CH:19]=[N:18]1 |f:3.4.5,7.8,9.10.11.12.13|
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Name
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Quantity
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1.04 g
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Type
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reactant
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Smiles
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BrC=1C=C2C=CNC2=NC1
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O1CCCC1
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Name
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Quantity
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1.65 g
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Type
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reactant
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Smiles
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CN1N=CC(=C1)B1OC(C(O1)(C)C)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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15.8 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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0.2 g
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Type
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catalyst
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Smiles
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[I-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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0.305 mg
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Type
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catalyst
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Smiles
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[Pd].C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 70° C. overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WASH
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Details
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the organic layer was washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified with silica gel column chromatography
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Type
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WASH
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Details
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eluting with 25% ethyl acetate in hexane
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Type
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CUSTOM
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Details
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to provide a light yellow solid (109, 670 mg, 64.0%)
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Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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CN1N=CC(=C1)C=1C=C2C(=NC1)NC=C2
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
